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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799 Get Quote

This guide provides an in-depth overview of Methyl 3-(4-formylphenyl)acrylate, a significant

organic compound utilized in various research and development sectors. It covers its

fundamental chemical properties, detailed experimental protocols for its synthesis, and

illustrates its role in chemical synthesis through a logical workflow diagram. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Properties of Methyl 3-(4-formylphenyl)acrylate
Methyl 3-(4-formylphenyl)acrylate, also known as (E)-Methyl 3-(4-formylphenyl)acrylate, is

a key intermediate in organic synthesis. Its chemical characteristics are fundamental to its

application in the synthesis of more complex molecules.

Property Value Reference

Molecular Formula C₁₁H₁₀O₃ [1][2][3]

Molecular Weight 190.20 g/mol [1][3]

Appearance Faint yellow powder [1]

Purity 95% [1][3]

CAS Number 58045-41-3 [1]
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Experimental Protocols
The synthesis of Methyl 3-(4-formylphenyl)acrylate is a standard procedure in organic

chemistry labs. The following section details a common method for its preparation.

Synthesis of Methyl 3-(4-formylphenyl)acrylate via Heck
Coupling
Objective: To synthesize Methyl 3-(4-formylphenyl)acrylate from 4-bromobenzaldehyde and

methyl acrylate.

Materials:

4-bromobenzaldehyde

Methyl acrylate

Palladium(II) acetate (Pd(OAc)₂)

Tri(o-tolyl)phosphine (P(o-tol)₃)

Triethylamine (Et₃N)

Acetonitrile (MeCN)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate
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Procedure:

A mixture of 4-bromobenzaldehyde (1.0 eq), methyl acrylate (1.5 eq), Pd(OAc)₂ (0.02 eq),

and P(o-tol)₃ (0.04 eq) is prepared in a round-bottom flask.

Acetonitrile (5 mL/mmol of 4-bromobenzaldehyde) and triethylamine (2.0 eq) are added to

the flask.

The resulting mixture is heated to reflux (approximately 80-90 °C) and stirred under a

nitrogen atmosphere for 12-24 hours, or until the reaction is complete as monitored by Thin

Layer Chromatography (TLC).

After cooling to room temperature, the reaction mixture is diluted with dichloromethane.

The organic phase is washed sequentially with saturated aqueous NaHCO₃ and brine.

The organic layer is then dried over anhydrous MgSO₄, filtered, and the solvent is removed

under reduced pressure.

The crude product is purified by silica gel column chromatography, eluting with a hexane-

ethyl acetate gradient, to yield pure Methyl 3-(4-formylphenyl)acrylate.

Expected Outcome: The final product is typically a faint yellow powder. The purity can be

assessed by NMR spectroscopy and mass spectrometry.

Logical Workflow and Applications
Methyl 3-(4-formylphenyl)acrylate serves as a versatile building block in the synthesis of

various target molecules due to its reactive aldehyde and acrylate functionalities. The following

diagram illustrates a typical synthetic workflow starting from this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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